Cas no 2034581-06-9 (2-{1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-3-yloxy}-6-methoxypyrazine)

• Product Name: 2-{1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-3-yloxy}-6-methoxypyrazine
• CAS No: 2034581-06-9
• MF: C₁₇H₂₀N₄O₄
• MW: 344.3651
• CID: 5353887
• Update Time: 2025-10-21

2-{1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-3-yloxy}-6-methoxypyrazine Chemical and Physical Properties

Names and Identifiers

• (5-cyclopropyl-1,2-oxazol-3-yl)-[3-(6-methoxypyrazin-2-yl)oxypiperidin-1-yl]methanone
• (5-cyclopropylisoxazol-3-yl)(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone
• 2-{1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-3-yloxy}-6-methoxypyrazine

• Inchi： 1S/C17H20N4O4/c1-23-15-8-18-9-16(19-15)24-12-3-2-6-21(10-12)17(22)13-7-14(25-20-13)11-4-5-11/h7-9,11-12H,2-6,10H2,1H3
• InChI Key： VXIICSOLYUUPQF-UHFFFAOYSA-N
• SMILES： O1C(=C([H])C(C(N2C([H])([H])C([H])([H])C([H])([H])C([H])(C2([H])[H])OC2C([H])=NC([H])=C(N=2)OC([H])([H])[H])=O)=N1)C1([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 476
• XLogP3: 1.5
• Topological Polar Surface Area: 90.6

Additional information on 2-{1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-3-yloxy}-6-methoxypyrazine

Introduction to 2-{1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-3-yloxy}-6-methoxypyrazine (CAS No. 2034581-06-9)

2-{1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-3-yloxy}-6-methoxypyrazine, identified by its CAS number 2034581-06-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The structural features of this molecule, particularly its integration of a piperidine moiety with a pyrazine backbone and an oxazole scaffold, contribute to its unique chemical and pharmacological properties.

The piperidine ring is a common pharmacophore in many bioactive molecules, known for its ability to enhance solubility and binding affinity to biological targets. In this compound, the piperidine ring is further functionalized with an oxazole group, which introduces additional hydrogen bonding potential and electronic diversity. The 5-cyclopropyl substituent on the oxazole ring adds steric bulk, influencing the molecule's conformation and interactions with biological receptors. The presence of a 6-methoxy group on the pyrazine ring further modulates the electronic properties of the molecule, potentially affecting its metabolic stability and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the hydrogen bonding interactions between the piperidine nitrogen and the pyrazine oxygen moieties may play a crucial role in stabilizing protein-ligand complexes. Additionally, the electrostatic complementarity provided by the methoxy group could enhance binding affinity to certain enzymes or receptors. These insights have guided the optimization of analogs to improve potency and selectivity.

The synthesis of 2-{1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-3-yloxy}-6-methoxypyrazine involves multi-step organic transformations, including cyclization reactions, nucleophilic substitutions, and protective group strategies. The incorporation of the 5-cyclopropyl-1,2-oxazole-3-carbonyl moiety requires careful control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have streamlined these processes, making it feasible to produce larger quantities for preclinical studies.

In vitro studies have demonstrated that this compound exhibits notable activity against various biological targets relevant to therapeutic intervention. For instance, preliminary data indicate that it may interfere with key signaling pathways involved in inflammation and cancer progression. The pyrazine scaffold is particularly interesting as it has been implicated in several pharmacologically relevant interactions. By leveraging structural modifications, researchers aim to fine-tune these interactions for maximal therapeutic benefit.

The integration of modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography has facilitated a deeper understanding of the compound's molecular structure and dynamics. These tools have revealed insights into conformational flexibility and intermolecular forces that are critical for drug design. For example, hydrogen-deuterium exchange experiments have provided information about dynamic regions within the molecule that could be exploited for improved pharmacokinetic properties.

Preclinical trials are underway to evaluate the safety and efficacy of derivatives inspired by this core structure. The focus has been on identifying compounds that maintain high activity while minimizing off-target effects. Pharmacokinetic studies have highlighted the importance of optimizing metabolic stability through structural modifications. The use of computational models has accelerated this process by predicting potential liabilities before experimental validation.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. The structural motifs found in this compound echo those observed in several bioactive natural products, suggesting potential therapeutic applications rooted in evolutionary conserved mechanisms. By combining synthetic chemistry expertise with an understanding of natural product diversity, researchers are uncovering novel ways to address unmet medical needs.

The future directions for research on this compound include exploring its potential as an intermediate in more complex drug candidates or as a lead molecule for further derivatization. Advances in biocatalysis offer promising avenues for sustainable synthesis routes, reducing environmental impact while maintaining high yields. Additionally, collaborations between academia and industry are fostering innovation by integrating cutting-edge technologies into drug development pipelines.

In conclusion,2-{1-(5-cyclopropyl-1,2-oxazole-3-carbonyl)piperidin-3-yloxy}-6-methoxypyrazine (CAS No. 2034581-06-9) represents a significant advancement in medicinal chemistry due to its unique structural features and demonstrated biological activity. Ongoing research continues to uncover new applications for this molecule and its derivatives across various therapeutic areas.